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Compound of Interest

Compound Name: 2-Methylbutyl dodecanoate

Cat. No.: B15190465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylbutyl dodecanoate, with the CAS number 55195-19-2, is a fatty acid ester. It is the

ester formed from the condensation of dodecanoic acid (lauric acid) and 2-methylbutan-1-ol.

This compound belongs to the class of branched-chain fatty acid esters, which are noted for

their varied applications in the flavor, fragrance, and cosmetic industries. This technical guide

provides a comprehensive overview of the physicochemical properties, synthesis, and

analytical characterization of 2-Methylbutyl dodecanoate. While specific biological activity

data for this compound is limited, the broader context of branched-chain fatty acid esters will be

discussed.

Physicochemical Properties
The known physicochemical properties of 2-Methylbutyl dodecanoate are summarized in the

table below. It is important to distinguish this compound from its isomer, isoamyl laurate (3-

methylbutyl dodecanoate), as the properties can differ.
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Property Value Reference

Molecular Formula C₁₇H₃₄O₂ [1]

Molecular Weight 270.45 g/mol [1]

CAS Number 55195-19-2 [1]

Appearance
Colorless clear liquid

(estimated)
[1]

Specific Gravity 0.856 to 0.862 @ 25°C [1]

Refractive Index 1.434 to 1.440 @ 20°C [1]

Boiling Point
311.00 to 312.00 °C @ 760.00

mm Hg
[1]

Flash Point
291.00 °F (143.89 °C) (Tag

Closed Cup)
[1]

Vapor Pressure
0.001000 mmHg @ 25.00 °C

(estimated)
[1]

Water Solubility
0.01354 mg/L @ 25°C

(estimated)
[1]

logP (o/w) 7.432 (estimated) [1]

Synthesis
The primary method for synthesizing 2-Methylbutyl dodecanoate is through Fischer

esterification. This reaction involves the acid-catalyzed esterification of dodecanoic acid with 2-

methylbutanol.

Fischer Esterification Mechanism
The mechanism of the Fischer esterification proceeds through several key steps, initiated by

the protonation of the carboxylic acid.
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H+
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Start

Combine Dodecanoic Acid, 
2-Methylbutanol, and H₂SO₄

Reflux for 2-4 hours

Workup:
- Dilute with Ether

- Wash with H₂O, NaHCO₃, Brine

Dry organic layer
 with Na₂SO₄

Purification:
- Filter

- Evaporate solvent
- (Optional) Vacuum Distillation

Characterization:
- GC-MS
- NMR

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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